Cas no 2227841-55-4 (rac-(3R,4S)-4-{(benzyloxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-{(benzyloxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 2227841-55-4
• MF: C₁₈H₁₇NO₅
• MW: 327.331285238266
• CID: 5867307
• PubChem ID: 165522203
• Update Time: 2025-07-22

rac-(3R,4S)-4-{(benzyloxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-{(benzyloxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• rac-(3R,4S)-4-{[(benzyloxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• 2227841-55-4
• EN300-1278399

• Inchi： 1S/C18H17NO5/c20-17(21)14-11-23-15-9-5-4-8-13(15)16(14)19-18(22)24-10-12-6-2-1-3-7-12/h1-9,14,16H,10-11H2,(H,19,22)(H,20,21)/t14-,16+/m1/s1
• InChI Key： FQTWRWUFUKDZCP-ZBFHGGJFSA-N
• SMILES： O1C2C=CC=CC=2[C@@H]([C@H](C(=O)O)C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 327.11067264g/mol
• Monoisotopic Mass: 327.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.9Ų

Additional information on rac-(3R,4S)-4-{(benzyloxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Professional Introduction to Rac-(3R,4S)-4-{(benzyloxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic Acid (CAS No. 2227841-55-4)

Rac-(3R,4S-4-{(benzyloxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2227841-55-4, represents a class of molecules with potential applications in drug development and synthetic chemistry. Its unique structural features, including a fused benzopyran ring system and functionalized side chains, make it a subject of intense study for its chemical properties and biological activities.

The molecular structure of rac-(3R,4S-4-{(benzyloxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid) incorporates several key functional groups that contribute to its reactivity and utility. The benzopyran core is a well-known scaffold in medicinal chemistry, often found in bioactive natural products and synthetic drugs. The presence of the (benzyloxy)carbonylamino group introduces a protective amino function, which is commonly used in peptide synthesis and drug development to prevent unwanted side reactions. Additionally, the stereochemistry at the 3R,4S positions adds another layer of complexity, influencing the compound's interactions with biological targets.

In recent years, there has been a growing interest in heterocyclic compounds for their diverse pharmacological properties. The benzopyran scaffold has been extensively studied for its potential as an anti-inflammatory, antimicrobial, and anticancer agent. Rac-(3R,4S-4-{(benzyloxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid) is no exception and has been explored in several preclinical studies for its potential therapeutic effects. Its structural similarity to known bioactive molecules makes it a promising candidate for further investigation.

The synthesis of rac-(3R,4S-4-{(benzyloxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid) involves multiple steps, including cyclization reactions and functional group transformations. The process requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as asymmetric catalysis have been employed to achieve the desired stereochemistry at the chiral centers. These methods not only enhance the efficiency of the synthesis but also improve the overall quality of the final product.

The pharmacological profile of rac-(3R,4S-4-{(benzyloxy)carboxyamino}-
-
-dihydro-2H-1-benzopyran-3-carboxylic acid) has been evaluated in various in vitro and in vivo models. Preliminary studies suggest that this compound exhibits moderate activity against certain cancer cell lines, possibly through inhibition of key signaling pathways involved in tumor growth and progression. Additionally, it has shown potential as an anti-inflammatory agent by modulating cytokine production and reducing inflammatory responses in animal models.

The role of stereochemistry in determining the biological activity of rac-(
-dihydro
-2H
-1-benzopyran
-carboxylic acid) cannot be overstated. The
R,
S configuration at the 3 and 4 positions contributes to its unique interactions with biological targets. This stereochemical specificity is crucial for achieving optimal pharmacological effects while minimizing off-target interactions. Further studies are needed to fully elucidate the mechanism of action and to explore potential therapeutic applications.

In conclusion, rac-(
-(benzyloxy)
-carbamino}
-dihydro
-2H
-1-benzopyran
-carboxylic acid) (CAS No.
2227841-55-4) is a structurally complex and functionally interesting compound with significant potential in pharmaceutical research. Its unique molecular features make it a valuable tool for studying heterocyclic chemistry and exploring new therapeutic strategies. As research continues to uncover more about its properties and applications, this compound is likely to play an important role in future drug development efforts.